Cas no 618393-96-7 (N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 618393-96-7
• MF: C₁₇H₁₉NOS
• MW: 285.403863191605
• CID: 6265287
• PubChem ID: 829786
• Update Time: 2025-05-22

N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS001849516
• 618393-96-7
• N-(4-ethylphenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• F1589-0171
• AF-399/41834787

• Inchi： 1S/C17H19NOS/c1-2-12-7-9-13(10-8-12)18-17(19)15-11-20-16-6-4-3-5-14(15)16/h7-11H,2-6H2,1H3,(H,18,19)
• InChI Key： JLDOACLYLULTMZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(=CC=2)CC)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 285.11873540g/mol
• Monoisotopic Mass: 285.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.3Ų

Additional information on N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 618393-96-7)

N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS No. 618393-96-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzothiophene carboxamides, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the tetrahydrobenzothiophene core and the 4-ethylphenyl substituent, make it a promising candidate for further scientific exploration.

In recent years, the demand for heterocyclic compounds like N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has surged due to their potential therapeutic applications. Researchers are particularly interested in its pharmacological properties, such as its ability to interact with specific biological targets. The compound's molecular structure allows for modifications that can enhance its bioavailability and binding affinity, making it a valuable scaffold in medicinal chemistry.

The synthesis of CAS No. 618393-96-7 involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule therapeutics, this compound is often discussed in the context of drug design and targeted therapy.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide?" Current studies suggest its relevance in neurological disorders and inflammatory conditions, although further clinical validation is required. Additionally, its mechanism of action is a topic of ongoing research, with preliminary data indicating interactions with enzyme pathways and receptor proteins.

From an industrial perspective, CAS No. 618393-96-7 is also explored for its material science applications. Its thermal stability and electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices. This dual applicability in both life sciences and advanced materials underscores its versatility.

In conclusion, N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a compelling area of study for researchers across multiple disciplines. Its structural uniqueness, combined with its potential therapeutic and technological applications, positions it as a compound of significant scientific interest. As research progresses, it is likely to play an increasingly important role in the development of next-generation biomedical and material innovations.